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Compound of Interest

Compound Name: Cromitrile

CAS No.: 53736-51-9

Cat. No.: B1614786

Get Quote

Executive Summary
Cromitrile (CAS: 53736-51-9 for free base; 53736-52-0 for sodium salt), also known as TR-

2855, is a potent tetrazolyl-chromone derivative exhibiting significant anti-asthmatic and anti-

allergic properties. Structurally and pharmacologically related to cromolyn sodium, it functions

as a mast cell stabilizer, inhibiting the degranulation of sensitized mast cells and the

subsequent release of inflammatory mediators (histamine, leukotrienes).[1]

This Application Note provides a rigorous technical guide for preparing Cromitrile formulations

for in vivo administration. Unlike simple dissolution, the preparation of chromone derivatives

requires strict adherence to pH and ionic strength parameters to prevent precipitation in

biological fluids. This guide prioritizes the use of Cromitrile Sodium, the water-soluble salt

form, which is the gold standard for physiological compatibility.

Compound Profile & Physicochemical Properties[2]
[3][4][5][6][7]
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Before formulation, verify the specific form of the compound in your inventory. The solubility

profile changes drastically between the free base and the sodium salt.

Parameter Cromitrile (Free Base) Cromitrile Sodium (Salt)

CAS Number 53736-51-9 53736-52-0

Molecular Weight ~405.36 g/mol ~427.35 g/mol

Appearance White to off-white powder White crystalline powder

Primary Solvent DMSO, DMF Water, Saline, PBS (pH 7.4)

Solubility (Max) ~20 mg/mL (DMSO) >50 mg/mL (Aqueous)

In Vivo Preference Low (Requires cosolvents)
High (Physiologically

compatible)

Critical Note: This protocol assumes the use of Cromitrile Sodium for in vivo studies due to its

superior aqueous solubility and reduced vehicle toxicity. If you possess the free base, refer to

Protocol B.

Mechanism of Action: Mast Cell Stabilization
Understanding the mechanism is vital for timing your dosage relative to the challenge

(allergen). Cromitrile must be present before the antigen challenge to effectively block calcium

influx.
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Figure 1: Mechanism of Action. Cromitrile acts by blocking the calcium channels or associated

phosphorylation events, preventing the calcium influx required for degranulation.

Protocol A: Preparation of Aqueous Stock
(Cromitrile Sodium)
Recommended for: IV, IP, PO, and Inhalation studies.

Materials Required[1][2][3][4][7][8][9][10][11][12][13]
Cromitrile Sodium (CAS 53736-52-0)[2]

Sterile Phosphate Buffered Saline (PBS), pH 7.4 (calcium/magnesium-free preferred to

prevent precipitation)

0.22 µm PES (Polyethersulfone) Syringe Filter

Sterile amber glass vials (Chromones are light-sensitive)

Step-by-Step Procedure
Calculation: Determine the target concentration based on your dosing volume (typically 10

mL/kg for rodents).

Example: For a 10 mg/kg dose at 10 mL/kg volume, you need a 1 mg/mL solution.

Weighing: Accurately weigh the Cromitrile Sodium powder into a sterile tube.
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Note: Cromitrile sodium is hygroscopic.[1] Weigh quickly and reseal the container

immediately.

Solubilization:

Add 80% of the final volume of sterile PBS.

Vortex gently for 1-2 minutes. The salt should dissolve readily at room temperature.

Do not sonicate unless absolutely necessary, as heat can degrade the tetrazole ring over

time.

pH Adjustment (Critical):

Check pH.[3][4] It should be between 6.5 and 7.5.

If < 6.0, adjust carefully with 0.1N NaOH. (Acidic environments can cause the free base to

precipitate).

Final Volume: Add remaining PBS to reach the target volume.

Sterilization: Pass the solution through a 0.22 µm PES syringe filter into a sterile amber vial.

Storage: Use immediately (within 4 hours) or store at +4°C for up to 24 hours. Do not freeze

aqueous solutions as precipitation may occur upon thawing.

Protocol B: Preparation of High-Concentration
Stock (Free Base)
Recommended for: Osmotic minipumps or situations where only the Free Base (CAS 53736-

51-9) is available.

Materials Required[1][2][3][4][7][8][9][10][11][12][13]
Cromitrile (Free Base)

DMSO (Dimethyl sulfoxide), sterile grade
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PEG 400 (Polyethylene glycol 400)

Saline (0.9% NaCl)

Step-by-Step Procedure
Primary Stock (DMSO):

Dissolve Cromitrile Free Base in pure DMSO to create a 50 mg/mL stock.

Sonicate if necessary (short bursts, keep cool).

Dilution for Injection (The "10/40/50" Rule):

To prepare the working solution, add solvents in this exact order to prevent crashing out:

1. 10% DMSO Stock (containing the drug)

2. 40% PEG 400 (acts as a stabilizer/cosolvent)

3. 50% Saline or PBS (add slowly with constant vortexing)

Validation:

Observe for cloudiness.[1] If a precipitate forms, the free base has crashed out due to the

aqueous phase. You may need to increase the PEG 400 ratio or switch to Protocol A

(Sodium Salt).

In Vivo Administration Guide
Dosing Parameters
Based on structural analogs (Cromolyn) and limited specific Cromitrile data, the following

ranges are standard for efficacy testing in rodent asthma/allergy models.
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Route
Typical Dose
Range

Vehicle
Max Volume
(Mouse)

Intravenous (IV) 1 – 5 mg/kg PBS (pH 7.4) 5 mL/kg

Intraperitoneal (IP) 10 – 20 mg/kg PBS (pH 7.4) 10 mL/kg

Oral (PO) 20 – 50 mg/kg
PBS or

Methylcellulose
10 mL/kg

Inhalation (Nebulized) 1 – 4% Solution 0.9% Saline N/A (Chamber)

Pharmacokinetic Considerations
Absorption: Like Cromolyn, Cromitrile is poorly absorbed orally (approx 1-2%

bioavailability). PO administration is generally ineffective for systemic allergy unless treating

gastrointestinal mastocytosis.

Half-life: Short (Est. 60-90 minutes).

Timing: Administer 15–30 minutes prior to allergen challenge. Post-challenge administration

is significantly less effective because the mast cell cascade (degranulation) is rapid and

irreversible once triggered.

Quality Control & Troubleshooting
Self-Validating the Formulation
Every batch must pass the "Visual & pH Check" before injection:

The Tyndall Effect: Shine a laser pointer or bright light through the vial. If you see a beam

path (scattering), you have suspended micro-precipitates. Do not inject. The solution must be

optically clear.

pH Drift: If the pH drops below 6.0, the compound may protonate and precipitate inside the

animal (causing embolism or peritonitis).

Storage Stability[4][5][8][9]
Powder: Store at -20°C, desiccated.
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Solution: Fresh preparation is mandatory. Chromone derivatives can undergo hydrolysis in

aqueous solution over extended periods.
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(Note: Specific literature on Cromitrile is limited compared to its parent analog Cromolyn;

protocols herein are optimized based on the physicochemical properties of the tetrazolyl-

chromone class.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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